1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-methoxynaphthalen-1-yl)piperidine-2-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)piperidine-2-carboxamide
• InChI: InChI=1S/C21H21ClN2O4S2/c1-28-18-10-9-16(14-6-2-3-7-15(14)18)23-21(25)17-8-4-5-13-24(17)30(26,27)20-12-11-19(22)29-20/h2-3,6-7,9-12,17H,4-5,8,13H2,1H3,(H,23,25)
• InChI Key: YOGMMZANBFKWIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)NC(=O)C3CCCCN3S(=O)(=O)C4=CC=C(S4)Cl
• Molecular Formula: C21H21ClN2O4S2
• Molecular Weight: 465.0 g/mol

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-methoxynaphthalen-1-yl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C21H21ClN2O4S2 and its molecular weight is 464.98. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Properties and Therapeutic Potential

• Selective Serotonin Receptor Agonists : Some derivatives of the chemical compound have been synthesized and evaluated for their effects on gastrointestinal motility, showing promise as novel prokinetic agents with reduced side effects due to selective serotonin 4 (5-HT4) receptor agonism. These compounds have the potential to enhance gastric emptying and defecation, indicating a therapeutic application in gastrointestinal disorders (Sonda, Katayama, Kawahara, Sato, & Asano, 2004).

• Antagonistic Effects on CB1 Cannabinoid Receptors : Another study focused on a compound acting as a potent and selective antagonist for the CB1 cannabinoid receptor. This research contributes to the understanding of the molecular interaction between the antagonist and the receptor, potentially aiding in the development of treatments for disorders related to the endocannabinoid system (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).

• Antimicrobial Activity : New pyridine derivatives synthesized from related chemical structures have shown considerable antibacterial activity in studies, suggesting their potential as antimicrobial agents. This highlights the versatility of these compounds in addressing various health concerns beyond their pharmacological impact on human receptors (Patel & Agravat, 2009).

• Antineoplastic Potential : The study of solvated derivatives of similar compounds has provided insights into their structural and molecular conformations, which are crucial for their biological activities. Research in this area could lead to the development of antineoplastic agents, offering new avenues for cancer treatment (Banerjee, Mukherjee, Goswami, De, & Helliwell, 2002).